Cas no 18281-92-0 (beta-D-Glucurono-gamma-lactone)

beta-D-Glucurono-gamma-lactone structure
18281-92-0 structure
Product Name:beta-D-Glucurono-gamma-lactone
CAS No:18281-92-0
MF:C6H8O6
MW:176.124122619629
CID:2922300
Update Time:2024-03-01

beta-D-Glucurono-gamma-lactone Chemical and Physical Properties

Names and Identifiers

    • beta-D-Glucurono-gamma-lactone
    • VW1A2T399I
    • beta-D-Glucofuranuronic acid, gamma-lactone
    • Glucofuranuronic acid, gamma-lactone, beta-D-
    • (2R,3R,3aR,6S,6aR)-2,3,6-trihydroxy-3,3a,6,6a-tetrahydro-2H-furo[3,2-b]furan-5-one
    • beta-D-Glucofuranuronic acid 6,3-lactone
    • Q27292044
    • Inchi: 1S/C6H8O6/c7-1-3-4(12-5(1)9)2(8)6(10)11-3/h1-5,7-9H/t1-,2+,3-,4-,5-/m1/s1
    • InChI Key: OGLCQHRZUSEXNB-APMUVNQYSA-N
    • SMILES: O1[C@H]([C@@H]([C@@H]2[C@H]1[C@@H](C(=O)O2)O)O)O

Computed Properties

  • Exact Mass: 176.03208797 g/mol
  • Monoisotopic Mass: 176.03208797 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 96.2
  • Molecular Weight: 176.12
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